5-(2-Aminopropyl)benzofuran Hydrochloride
Overview
Description
5-(2-Aminopropyl)benzofuran Hydrochloride, also known as 5-APB, is an empathogenic psychoactive compound of the substituted benzofuran, substituted amphetamine, and substituted phenethylamine classes . It is commonly found as the succinate and hydrochloride salt . The hydrochloride salt is 10% more potent by mass and doses should be adjusted accordingly .
Molecular Structure Analysis
The molecular formula of 5-APB is C11H13NO . Its average mass is 175.227 Da and its monoisotopic mass is 175.099716 Da .
Chemical Reactions Analysis
5-APB is a serotonin–norepinephrine–dopamine reuptake inhibitor . It is also a serotonin–norepinephrine–dopamine releasing agent . It is a potent agonist for the 5-HT 2A and 5-HT 2B receptors .
Physical And Chemical Properties Analysis
5-APB has a density of 1.1±0.1 g/cm^3 . Its boiling point is 277.1±15.0 °C at 760 mmHg . The vapour pressure is 0.0±0.6 mmHg at 25°C . The enthalpy of vaporization is 51.6±3.0 kJ/mol . The flash point is 121.4±20.4 °C . The index of refraction is 1.592 .
Scientific Research Applications
- Field : Pharmacology
- Application : Benzofuran and its derivatives, including 5-(2-Aminopropyl)benzofuran, are found to be suitable structures for the development of new therapeutic agents. They have been used in the treatment of skin diseases such as cancer or psoriasis .
- Methods : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery, especially in the search for efficient antimicrobial candidates .
- Field : Neuroscience
- Application : 5-(2-Aminopropyl)benzofuran (5-APB) and its N-methyl derivative 5-MAPB are analogues of amphetamine and methamphetamine, respectively. They belong to the so-called novel psychoactive substances (NPS). They were consumed as stimulants or entactogens with euphoric and empathogenic effects .
- Methods : The specific methods of application or experimental procedures were not detailed in the source .
- Results : These compounds act by disrupting serotonergic circuits as a serotonin–norepinephrine–dopamine reuptake inhibitor and are classified as an entactogen, similar to MDMA and MDA .
Antimicrobial Agents
Psychoactive Substances
- Field : Pharmaceutical Chemistry
- Application : Benzofuran and its derivatives, including 5-(2-Aminopropyl)benzofuran, have been used in the development of pharmaceuticals and agrochemicals .
- Methods : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery .
- Field : Material Science
- Application : Benzofuran and its derivatives have been used in the development of molecular electronics and functional polymers .
- Methods : The specific methods of application or experimental procedures were not detailed in the source .
- Results : The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of material science .
Pharmaceuticals and Agrochemicals
Molecular Electronics and Functional Polymers
- Field : Neuroscience
- Application : 5-(2-Aminopropyl)benzofuran (5-APB) has been found to evoke dopamine efflux, consistent with substrate activity at DAT (Dopamine Transporter) .
- Methods : The specific methods of application or experimental procedures were not detailed in the source .
- Results : This activity at the Dopamine Transporter suggests potential applications in the study of dopamine-related neurological processes and disorders .
- Field : Pharmacology
- Application : 5-APB is commonly found as the succinate and hydrochloride salt. The hydrochloride salt is 10% more potent by mass and doses should be adjusted accordingly. 5-APB has been sold as a designer drug since 2010 .
- Methods : The specific methods of application or experimental procedures were not detailed in the source .
- Results : Users describe effects as euphoric. Largely, effects reported were similar to that of the drug MDMA but not as strong .
Neurotransmitter Release
Designer Drug
Safety And Hazards
properties
IUPAC Name |
1-(1-benzofuran-5-yl)propan-2-amine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO.ClH/c1-8(12)6-9-2-3-11-10(7-9)4-5-13-11;/h2-5,7-8H,6,12H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFQIXCQPRSHUTF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC2=C(C=C1)OC=C2)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301347696 |
Source
|
| Record name | 1-(Benzofuran-5-yl)propan-2-amine hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301347696 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Benzofuran-5-yl)propan-2-amine hydrochloride | |
CAS RN |
286834-80-8 |
Source
|
| Record name | 5-APB | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0286834808 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-(Benzofuran-5-yl)propan-2-amine hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301347696 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(1-benzofuran-5-yl)propan-2-amine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 5-APB HYDROCHLORIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6U6P4JU5L2 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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